Cas no 1578052-04-6 (N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide
• CAS No: 1578052-04-6
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5694489
• PubChem ID: 65849801
• Update Time: 2025-07-18

N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169919
• N-[2-(Aminomethyl)cyclopentyl]-2-nitrobenzene-1-sulfonamide
• 1578052-04-6
• AKOS015191209
• N-[2-(Aminomethyl)cyclopentyl]-2-nitrobenzenesulfonamide
• N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C12H17N3O4S/c13-8-9-4-3-5-10(9)14-20(18,19)12-7-2-1-6-11(12)15(16)17/h1-2,6-7,9-10,14H,3-5,8,13H2
• InChI Key： YDSPLTFXCYAVJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCCC1CN)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide

Research Briefing on N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide (CAS: 1578052-04-6)

N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide (CAS: 1578052-04-6) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound exhibits unique structural features, including a cyclopentylamine moiety and a nitrobenzene sulfonamide group, which make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a modulator of specific biological targets, particularly in the context of enzyme inhibition and receptor binding.

The synthesis of N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide involves a multi-step process that ensures high purity and yield. Key steps include the functionalization of the cyclopentyl ring and the subsequent introduction of the nitrobenzene sulfonamide group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. These methods are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further preclinical and clinical development.

Recent pharmacological evaluations have demonstrated that N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide exhibits significant activity against certain enzymes involved in inflammatory pathways. In vitro studies have shown that the compound can effectively inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory agents with improved selectivity and reduced side effects compared to existing therapeutics.

In addition to its anti-inflammatory potential, N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide has also been investigated for its role in cancer therapy. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. For instance, it has been shown to activate the p53 pathway, which plays a crucial role in tumor suppression. These results highlight the compound's dual functionality and its potential as a multi-targeted therapeutic agent.

Despite these promising findings, further research is needed to fully elucidate the mechanism of action and optimize the pharmacokinetic properties of N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide. Current efforts are focused on improving its bioavailability and reducing potential off-target effects. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications, ultimately benefiting patients with inflammatory diseases and cancer.

In conclusion, N-2-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide (CAS: 1578052-04-6) represents a promising compound with significant therapeutic potential. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research in the fields of chemical biology and medicinal chemistry. Future studies will likely explore its applications in other disease areas, further expanding its impact on drug discovery and development.